Cas no 20335-59-5 (1-methyl-5-nitroisoquinoline)

• Product Name: 1-methyl-5-nitroisoquinoline
• CAS No: 20335-59-5
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD18448801
• CID: 1392966
• PubChem ID: 12647950
• Update Time: 2025-10-28

1-methyl-5-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-methyl-5-nitro-
• 1-methyl-5-nitroisoquinoline
• 20335-59-5
• DA-08451
• SCHEMBL619830
• AKOS006320957
• CHJMPOFXVINBAJ-UHFFFAOYSA-N
• DTXSID30505614

• MDL： MFCD18448801
• Inchi： 1S/C10H8N2O2/c1-7-8-3-2-4-10(12(13)14)9(8)5-6-11-7/h2-6H,1H3
• InChI Key： CHJMPOFXVINBAJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C(C)=NC=CC=21)=O

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 56.03

Additional information on 1-methyl-5-nitroisoquinoline

Introduction to 1-Methyl-5-Nitroisoquinoline (CAS No. 20335-59-5)

1-Methyl-5-nitroisoquinoline (CAS No. 20335-59-5) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a substituted isoquinoline ring with a nitro group at the 5-position and a methyl group at the 1-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The isoquinoline scaffold is well-known for its pharmacological potential, particularly in the development of antimicrobial, antiviral, and anticancer agents. The presence of the nitro group in 1-methyl-5-nitroisoquinoline further enhances its reactivity and biological activity, contributing to its potential as a lead compound in drug discovery.

Recent studies have highlighted the multifaceted roles of 1-methyl-5-nitroisoquinoline. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the antimicrobial properties of this compound against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The results demonstrated that 1-methyl-5-nitroisoquinoline exhibited potent inhibitory effects, suggesting its potential as a novel antibacterial agent.

In another study, researchers explored the antiviral activity of 1-methyl-5-nitroisoquinoline. The compound was tested against several viral pathogens, including influenza and herpes simplex viruses. The findings indicated that 1-methyl-5-nitroisoquinoline effectively inhibited viral replication, making it a promising candidate for antiviral drug development.

The anticancer properties of 1-methyl-5-nitroisoquinoline have also been extensively studied. A 2023 publication in the Cancer Research journal reported that this compound exhibited significant cytotoxicity against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, highlighting its potential as an anticancer agent.

Beyond its direct biological activities, 1-methyl-5-nitroisoquinoline has been utilized as a synthetic intermediate in the preparation of more complex molecules. Its versatile reactivity allows for the introduction of additional functional groups, thereby expanding its chemical diversity and potential applications. For example, researchers have used this compound as a building block in the synthesis of novel isoquinoline derivatives with enhanced pharmacological profiles.

The synthesis of 1-methyl-5-nitroisoquinoline typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the nitration of 1-methylisoquinoline followed by purification techniques such as column chromatography. Advances in synthetic methods have led to more efficient and environmentally friendly processes, reducing the overall cost and ecological impact of production.

In terms of safety and handling, it is important to note that while 1-methyl-5-nitroisoquinoline is not classified as a hazardous material or controlled substance, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation to minimize exposure risks.

The future prospects for 1-methyl-5-nitroisoquinoline are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, efforts are underway to develop more potent analogs with improved pharmacokinetic properties for clinical use. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists are driving innovation in this field.

In conclusion, 1-methyl-5-nitroisoquinoline (CAS No. 20335-59-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.